Cas no 57612-86-9 (2-(1,2-oxazol-3-yl)acetic acid)

• Product Name: 2-(1,2-oxazol-3-yl)acetic acid
• CAS No: 57612-86-9
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD10700200
• CID: 2093069
• PubChem ID: 13042083
• Update Time: 2025-05-19

2-(1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isoxazol-3-yl)acetic acid
• 2-(1,2-oxazol-3-yl)acetic acid

• MDL： MFCD10700200
• Inchi： InChI=1S/C5H5NO3/c7-5(8)3-4-1-2-9-6-4/h1-2H,3H2,(H,7,8)
• InChI Key： QSMYAUJWSXKKDS-UHFFFAOYSA-N
• SMILES： C1=CON=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-85.5 ºC (benzene )
• Solubility: Dissolution (58 g/l) (25 º C),

Additional information on 2-(1,2-oxazol-3-yl)acetic acid

Introduction to 2-(1,2-oxazol-3-yl)acetic acid (CAS No. 57612-86-9)

2-(1,2-oxazol-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 57612-86-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular recognition. The oxazole moiety, a five-membered aromatic ring containing one oxygen atom, imparts unique electronic and steric properties, making it a valuable scaffold for designing biologically active molecules.

The compound’s structure consists of an acetic acid side chain attached to a 1,2-oxazol-3-yl group. This configuration allows for facile modifications at multiple positions, enabling chemists to explore diverse derivatives with tailored biological activities. In recent years, the pharmaceutical industry has increasingly focused on oxazole-containing compounds due to their reported efficacy in modulating various biological pathways. For instance, derivatives of 2-(1,2-oxazol-3-yl)acetic acid have been investigated for their potential in anti-inflammatory and antimicrobial applications.

One of the most compelling aspects of 2-(1,2-oxazol-3-yl)acetic acid is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzyme-catalyzed reactions relevant to metabolic disorders and infectious diseases. The oxazole ring’s ability to engage in hydrogen bonding and π-stacking interactions further enhances its utility in designing high-affinity ligands for protein targets. Recent studies have highlighted its incorporation into peptidomimetics, where the oxazole moiety serves as a structural constraint to improve binding specificity.

The synthesis of 2-(1,2-oxazol-3-yl)acetic acid typically involves multi-step organic transformations starting from readily available precursors such as β-keto esters or malonic acid derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organocatalytic asymmetric processes, have been employed to achieve high yields and enantioselectivity. These advancements underscore the compound’s synthetic accessibility and readiness for further functionalization.

In the realm of medicinal chemistry, the pharmacological profile of 2-(1,2-oxazol-3-yl)acetic acid has been extensively studied. Preclinical data suggest that certain derivatives exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The oxazole ring’s inherent bioisosterism allows it to mimic other heterocycles commonly found in drugs, such as pyrazole or thiazole derivatives, thereby expanding its therapeutic potential. Additionally, computational modeling has been used to predict binding affinities and optimize molecular interactions between 2-(1,2-oxazol-3-yl)acetic acid derivatives and biological targets.

The compound’s stability under various conditions has also been a focus of research. Studies have demonstrated that CAS No. 57612-86-9 maintains its structural integrity under physiological pH ranges, making it suitable for formulation in drug delivery systems. Furthermore, its solubility profile has been modulated through structural modifications to enhance bioavailability in vivo. These properties are critical for translating laboratory findings into viable therapeutic agents.

Recent breakthroughs in chemical biology have revealed novel applications of 2-(1,2-oxazol-3-yl)acetic acid in probing cellular signaling pathways. Researchers have utilized fluorescently labeled derivatives as probes to visualize protein-protein interactions and assess enzyme activity in live cells. This approach has provided insights into disease mechanisms at the molecular level and may accelerate the discovery of targeted therapies.

The environmental impact of synthesizing and handling CAS No. 57612-86-9 has also been considered. Green chemistry principles have been applied to develop sustainable synthetic routes that minimize waste generation and energy consumption. For example, biocatalytic methods employing engineered enzymes have shown promise in producing this compound with reduced environmental footprint.

Looking ahead, the future prospects for 2-(1,2-oxazol-3-yl)acetic acid are promising as it continues to be explored in interdisciplinary research involving chemistry, biology, and medicine. Its unique structural features make it an attractive candidate for developing next-generation therapeutics against multifactorial diseases such as neurodegenerative disorders and autoimmune conditions. Collaborative efforts between academia and industry are expected to drive innovation by integrating cutting-edge technologies into its study.